Cas no 1807032-00-3 (Methyl 3-cyano-2,6-diiodobenzoate)

Methyl 3-cyano-2,6-diiodobenzoate is a versatile iodinated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features—a cyano group and two iodine substituents—enhance reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex molecular frameworks. The ester group offers further functionalization potential through hydrolysis or reduction. This compound is particularly valued for its high purity and stability, making it suitable for precise synthetic applications. Its well-defined reactivity profile and robustness under various conditions make it a reliable choice for researchers developing advanced chemical or medicinal compounds.

Methyl 3-cyano-2,6-diiodobenzoate structure

1807032-00-3 structure

Product Name:Methyl 3-cyano-2,6-diiodobenzoate

CAS No:1807032-00-3

MF:C₉H₅I₂NO₂

MW:412.950446844101

CID:4952806

Update Time:2025-05-19

Methyl 3-cyano-2,6-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-cyano-2,6-diiodobenzoate
- Inchi： 1S/C9H5I2NO2/c1-14-9(13)7-6(10)3-2-5(4-12)8(7)11/h2-3H,1H3
- InChI Key： FFLMDOZDNDUKJA-UHFFFAOYSA-N
- SMILES： IC1C(C#N)=CC=C(C=1C(=O)OC)I

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 273
XLogP3: 2.8
Topological Polar Surface Area: 50.1

Methyl 3-cyano-2,6-diiodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015011473-250mg	Methyl 3-cyano-2,6-diiodobenzoate	1807032-00-3	97%	250mg	494.40 USD	2021-06-21
Alichem	A015011473-500mg	Methyl 3-cyano-2,6-diiodobenzoate	1807032-00-3	97%	500mg	855.75 USD	2021-06-21
Alichem	A015011473-1g	Methyl 3-cyano-2,6-diiodobenzoate	1807032-00-3	97%	1g	1,579.40 USD	2021-06-21

Methyl 3-cyano-2,6-diiodobenzoate Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Additional information on Methyl 3-cyano-2,6-diiodobenzoate

Exploring Methyl 3-cyano-2,6-diiodobenzoate (CAS No. 1807032-00-3): Properties, Applications, and Innovations

Methyl 3-cyano-2,6-diiodobenzoate (CAS No. 1807032-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This diiodinated benzoate derivative is characterized by its unique molecular structure, featuring a cyano group and two iodine atoms at the 2 and 6 positions of the benzene ring. Such structural attributes make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for highly functionalized aromatic compounds like Methyl 3-cyano-2,6-diiodobenzoate has surged, driven by advancements in drug discovery and precision agriculture. Researchers are increasingly exploring its potential as a building block for heterocyclic compounds, which are pivotal in designing new-generation therapeutics. Its electron-withdrawing groups (cyano and iodo) enhance reactivity, enabling selective cross-coupling reactions—a hot topic in modern synthetic chemistry.

The compound’s role in polymer chemistry is another area of interest. With the rise of smart materials and sustainable polymers, Methyl 3-cyano-2,6-diiodobenzoate is being investigated for its ability to modify polymer backbones, improving thermal stability and optical properties. This aligns with the global push toward green chemistry and circular economy initiatives, where efficient synthesis and minimal waste are prioritized.

From a safety and handling perspective, Methyl 3-cyano-2,6-diiodobenzoate requires standard laboratory precautions, similar to other iodoaromatic compounds. Its stability under ambient conditions makes it suitable for industrial-scale applications, though proper storage protocols (e.g., protection from light and moisture) are recommended to maintain purity. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for quality control.

Looking ahead, the versatility of CAS No. 1807032-00-3 positions it as a key player in cutting-edge research. Whether in catalysis, material science, or life sciences, this compound exemplifies how tailored molecular design can address contemporary challenges. As industries seek eco-friendly alternatives and high-performance additives, Methyl 3-cyano-2,6-diiodobenzoate is poised to remain a focal point of innovation.